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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, engineers, and construction professionals engaged in sustainable

building practices in Japan. The content addresses common challenges and provides

methodologies for optimizing the environmental performance of construction projects.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Category 1: Regulatory Compliance and Certification
Question: My project is failing to meet the desired rank in its CASBEE (Comprehensive

Assessment System for Built Environment Efficiency) evaluation. What are the common pitfalls

and how can I troubleshoot the design?

Answer: Achieving a high rank in CASBEE requires a balanced approach between reducing a

building's environmental load (L) and enhancing its quality and performance (Q). Common

issues often arise from overlooking specific sub-categories.

Troubleshooting Steps:

Review the Q/L Balance: CASBEE's core metric is the Built Environment Efficiency (BEE =

Q/L). A low score can result from either poor environmental quality (Q) or a high
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environmental load (L). Identify which side of the equation is underperforming.

Analyze Sub-category Scores: Pinpoint the lowest-scoring items within the main categories:

Q1 Indoor Environment: Check for adequate ventilation, daylighting, and thermal comfort

measures.

Q2 Quality of Service: Ensure durability, flexibility, and high performance of systems.

Q3 Outdoor Environment on Site: Assess efforts in mitigating heat island effect and

preserving biodiversity.

LR1 Energy: This is a major factor. Verify that high-efficiency HVAC, lighting, and

renewable energy systems are correctly specified.[1]

LR2 Resources & Materials: Check for the use of recycled materials, sustainable wood,

and measures to reduce construction waste.

LR3 Off-site Environment: Ensure site selection and infrastructure considerations are

properly documented.

Cross-reference with Government Mandates: Ensure your design complies with national

policies like the "Act on Improving the Energy Consumption Performance of Buildings," which

mandates adherence to eco-energy performance standards.[2]

Utilize the Latest Manuals: The CASBEE for New Construction manual is periodically

updated. Ensure you are using the latest version (e.g., the 2024 edition) to align with current

standards and calculation methods.[3][4][5]

Question: What is the process for obtaining a CASBEE certification and what are the

associated costs?

Answer: The CASBEE certification process involves an assessment by an accredited

professional and submission to a certification body.

Methodology: CASBEE Certification Workflow
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Registration: The building owner or designer registers the project with an accredited

CASBEE certification body.

Self-Evaluation: The project team, often with a CASBEE Accredited Professional (AP),

completes a self-evaluation using the appropriate CASBEE assessment software (available

for free download).[4][6]

Application: The completed assessment and supporting design documents are submitted to

the certification body.

Assessor Review: An accredited assessor reviews the submission for accuracy and

compliance with the CASBEE manual.

Certification: If the review is successful, the certification body issues a rank (S, A, B+, B-, or

C).[6]

Associated Costs:

Certification Fees: Range from approximately JPY 400,000 to JPY 1,000,000, depending on

the building's size and type.[6]

Consulting Fees: Fees for CASBEE accredited assessors and consultants vary.[6]

Category 2: Materials and Life Cycle Assessment (LCA)
Question: How can I perform a Life Cycle Assessment (LCA) for a building in Japan, and what

tools are available?

Answer: A building LCA in Japan evaluates environmental impacts from material manufacturing

to demolition and disposal.[7] The standard methodology is often based on guidelines from the

Architectural Institute of Japan (AIJ).[7][8]

Methodology: Building Life Cycle Assessment (LCA)

Define Scope and Boundaries: Determine the life cycle stages to be included (e.g., A1-A5,

B1-B7, C1-C4).[9] The typical scope covers manufacturing, transport, construction,

use/maintenance, and end-of-life.[7]
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Inventory Analysis: Quantify all material and energy inputs and outputs for each stage. This

includes calculating the quantities of all building materials used.[10]

Impact Assessment: Use a calculation tool to translate the inventory data into potential

environmental impacts, primarily focusing on Global Warming Potential (GWP) measured in

kg CO2e.

Tool Utilization:

J-CAT (Japan-Carbon Assessment Tool): Released in 2024, J-CAT was developed by the

"Zero Carbon building Promotion Council" to calculate life cycle carbon, considering

Japanese construction culture.[11] It uses an emissions intensity database from the AIJ.

[11]

AIJ-LCA Tool: A widely used tool based on AIJ guidelines for assessing environmental

burdens of new buildings.[8]

Commercial Software: Tools like 'One Click LCA' are adapted for Japanese standards and

databases.[9]

Workflow for Life Cycle Assessment in Japanese Construction
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Phase 1: Goal & Scope Definition

Phase 2: Inventory Analysis

Phase 3: Impact Assessment

Phase 4: Interpretation & Reporting

Define Building Lifespan
(e.g., 60 years)

Quantify Materials
(e.g., concrete, steel)

Select Life Cycle Stages
(A1-C4)
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(Operational - B6, B7)

Model Transport & Waste
(A4, C2)

Input Data into
LCA Tool (e.g., J-CAT)

Calculate GWP
(kg CO2e)

Analyze Results by
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Identify High-Impact Areas

Generate Report
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Workflow for a building Life Cycle Assessment (LCA).
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Question: My project's upfront carbon footprint is too high. What are the most effective material

selection strategies to reduce it in the Japanese context?

Answer: High upfront carbon is primarily linked to the production of structural and envelope

materials.

Troubleshooting & Optimization Strategies:

Prioritize Low-Carbon Concrete: The cement industry is a major CO2 emitter.[12] Consider

using cement-free concrete that utilizes blast furnace slag, which can cut CO2 emissions by

up to 80%.[13]

Increase Use of Sustainable Timber: Wood absorbs and stores carbon.[13] Using

sustainably sourced timber, including Cross Laminated Timber (CLT), for structural frames

can significantly reduce embodied carbon compared to non-wooden frames.[10] The

Japanese government amended a law in 2021 to facilitate greater use of wood in buildings.

[13]

Optimize Steel and Concrete Use: Reduce over-specification and optimize building design to

save an estimated 10-15% of concrete and steel consumption without compromising safety.

[12]

Evaluate Innovative Materials: Explore emerging materials like biodegradable cement

derived from waste products or concrete that absorbs CO2.[14]

Data Presentation: Comparison of Structural Frame Materials (Hypothetical Example)
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Structural Frame
Option

Embodied Carbon
(kg-CO2e/m²)

Relative Cost Key Consideration

Reinforced
Concrete (RC)

High Medium
Durability and fire
resistance.

Steel Frame (S) High Medium-High

Recyclable, but

energy-intensive

production.

Post & Beam Wood

(P&B)
Low (Carbon Storing) Medium

Requires sustainable

forestry practices.[10]

| Cross Laminated Timber (CLT) | Low (Carbon Storing) | High | Can be the most expensive

option.[10] |

Category 3: Energy Efficiency and ZEB/ZEH
Question: The initial construction cost for a Zero Energy House (ZEH) or Zero Energy Building

(ZEB) is prohibitive for my project. How can I optimize the design for cost-effectiveness?

Answer: While the initial investment for a ZEH/ZEB is higher, costs can be managed through

strategic design and leveraging government support.[15] Japan aims for all new construction to

be ZEH or ZEB by 2050.[2]

Troubleshooting High Costs:

Prioritize the Building Envelope: Focus investment on high-performance insulation for the

building envelope and high-insulation windows.[15][16] This is a foundational ZEH

requirement and is difficult to upgrade later.[15]

Optimize Active Systems: Select high-efficiency HVAC, lighting, and hot water supply

equipment that provide the best balance of performance and cost.[15]

Phased Renewable Energy Integration: If upfront costs are a major barrier, design the

building to be "renewable-ready." This allows for the installation of solar PV systems at a

later date while still meeting high energy efficiency standards from the start.
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Leverage Subsidies: The Japanese government provides subsidies for ZEH construction to

offset the higher costs and speed up popularization.[15][17] Ensure your project meets the

criteria to apply for these programs.

Logical Relationship: Path to Achieving ZEB/ZEH

1. Passive Design (Energy Demand Reduction)

2. Active Systems (High Efficiency) 3. Renewable Energy Generation

High Thermal
Insulation

High-Efficiency
HVAC

Solar Shading &
Daylight Utilization

LED Lighting & Controls

Natural Ventilation

Achieve ZEB / ZEH
(Net Zero Annual Primary Energy)

High-Efficiency
Hot Water Supply

Photovoltaic (PV)
Systems

Geothermal or
Other Renewables

Click to download full resolution via product page

Key technological components for achieving ZEB/ZEH status.

Category 4: Construction Waste Management
Question: How can our construction project improve its waste recycling rate to comply with

Japanese regulations?

Answer: Japan has stringent laws, such as the Construction Material Recycling Law, which

mandate the separation and recycling of specific materials.[12][18] The recycling rate for major

materials like concrete and asphalt is already over 90%.[12]
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Methodology: On-site Waste Management Optimization

Pre-Demolition/Construction Audit: Before work begins, conduct an audit to identify the types

and quantities of waste that will be generated.

Develop a Segregation Plan: The Construction Material Recycling Law obligates the

segregated demolition of specified materials.[19] Your plan must include separate collection

bins for:

Concrete

Asphalt Concrete

Wood

Metals (Steel, etc.)

Plastics and Mixed Waste

Contract with Licensed Recyclers: Ensure that all waste is transported and processed by

licensed recycling and disposal contractors.

Monitor and Report: Track the volume of each waste stream and its destination (recycling,

reuse, or disposal). This data is often required for project completion reports submitted to the

client and authorities.[19]

Data Presentation: Typical Recycling Rates in Japanese Construction
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Waste Material Typical Recycling Rate (%) Primary Recycled Use

Waste Concrete > 99%
Recycled concrete
aggregate.[20]

Waste Asphalt > 99% Recycled asphalt for roads.[20]

Construction Wood ~ 89%
Wood chips, fuel,

particleboard.[20]

Metals (Steel, etc.) High (Data varies)
Recycled for new steel

production.[12]

| Mixed Waste | ~ 57% | Varies; requires manual/mechanical separation.[20] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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